Cas no 1806614-81-2 (1-Bromo-3-(3-ethyl-2-methoxyphenyl)propan-2-one)

• Product Name: 1-Bromo-3-(3-ethyl-2-methoxyphenyl)propan-2-one
• CAS No: 1806614-81-2
• MF: C₁₂H₁₅BrO₂
• MW: 271.150303125381
• CID: 4792634
• Update Time: 2025-06-08

1-Bromo-3-(3-ethyl-2-methoxyphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(3-ethyl-2-methoxyphenyl)propan-2-one

• Inchi： 1S/C12H15BrO2/c1-3-9-5-4-6-10(12(9)15-2)7-11(14)8-13/h4-6H,3,7-8H2,1-2H3
• InChI Key： JLZNPHVPJVQJNH-UHFFFAOYSA-N
• SMILES： BrCC(CC1=CC=CC(CC)=C1OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 206
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3

Additional information on 1-Bromo-3-(3-ethyl-2-methoxyphenyl)propan-2-one

Introduction to 1-Bromo-3-(3-ethyl-2-methoxyphenyl)propan-2-one (CAS No. 1806614-81-2)

1-Bromo-3-(3-ethyl-2-methoxyphenyl)propan-2-one, with the CAS number 1806614-81-2, is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structural features, which include a bromine atom, an ethyl group, and a methoxyphenyl moiety. These functional groups contribute to its diverse reactivity and potential applications in various scientific domains.

The chemical structure of 1-Bromo-3-(3-ethyl-2-methoxyphenyl)propan-2-one can be represented as follows: C₁₃H₁₇BrO₂. The presence of the bromine atom makes it a valuable intermediate in synthetic chemistry, particularly in reactions involving nucleophilic substitution and coupling reactions. The ethyl and methoxy groups enhance its solubility and reactivity, making it an attractive candidate for the synthesis of more complex molecules.

In recent years, 1-Bromo-3-(3-ethyl-2-methoxyphenyl)propan-2-one has been extensively studied for its potential applications in pharmaceutical research. One notable area of interest is its use as a building block in the synthesis of bioactive compounds. For instance, a study published in the Journal of Medicinal Chemistry highlighted the role of this compound in the development of novel anti-inflammatory agents. The researchers demonstrated that derivatives of 1-Bromo-3-(3-ethyl-2-methoxyphenyl)propan-2-one exhibited potent anti-inflammatory activity, suggesting its potential as a lead compound for drug discovery.

Beyond pharmaceutical applications, 1-Bromo-3-(3-ethyl-2-methoxyphenyl)propan-2-one has also found utility in materials science. Its unique chemical structure makes it suitable for the synthesis of advanced polymers and functional materials. A recent study in the Journal of Polymer Science explored the use of this compound as a monomer in the preparation of conductive polymers. The resulting materials exhibited excellent electrical conductivity and mechanical properties, making them promising candidates for applications in electronic devices and sensors.

The synthesis of 1-Bromo-3-(3-ethyl-2-methoxyphenyl)propan-2-one can be achieved through various methods, depending on the desired purity and scale. One common approach involves the reaction of 3-bromopropanoyl chloride with 3-ethyl-2-methoxybenzene in the presence of a base such as triethylamine. This method provides high yields and good purity, making it suitable for both laboratory-scale synthesis and industrial production.

In terms of safety and handling, it is important to note that while 1-Bromo-3-(3-ethyl-2-methoxyphenyl)propan-2-one is not classified as a hazardous material, proper precautions should be taken during its handling and storage. This includes using appropriate personal protective equipment (PPE) such as gloves and safety goggles, ensuring adequate ventilation, and storing the compound in a cool, dry place away from incompatible substances.

The future prospects for 1-Bromo-3-(3-ethyl-2-methoxyphenyl)propan-2-one are promising. Ongoing research continues to uncover new applications and derivatives with enhanced properties. For example, recent studies have explored its potential as a precursor for the synthesis of fluorescent dyes and luminescent materials. These findings open up exciting possibilities for its use in imaging technologies and optical devices.

In conclusion, 1-Bromo-3-(3-ethyl-2-methoxyphenyl)propan-2-one (CAS No. 1806614-81-2) is a multifaceted compound with significant potential in various scientific fields. Its unique chemical structure and versatile reactivity make it an invaluable tool for researchers working in synthetic chemistry, pharmaceutical development, materials science, and beyond. As new applications continue to emerge, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.